Cas no 26843-47-0 (4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione)
26843-47-0 structure
Product Name:4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione
CAS No:26843-47-0
MF:C10H12O3
MW:180.200483322144
CID:271621
PubChem ID:252250
Update Time:2025-04-19
4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Ethanoisobenzofuran-1,3-dione,hexahydro-
- BICYCLO[2.2.2]OCTANE-2 3-DICARBOXYLIC ANHYDRIDE
- 4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione
- CS-0238815
- bicyclo[2.2.2]octane-2,3-dicarboxylic anhydride
- SCHEMBL17243591
- BBA84347
- EN300-2009992
- NSC-73663
- Hexahydro-4,7-ethanoisobenzofuran-1,3-dione
- DTXSID40291177
- BRHQMPOFCRGJCM-UHFFFAOYSA-N
- SCHEMBL394397
- MFCD00180708
- NSC73663
- FT-0622961
- bicyclo[2.2.2]octane-2,3dicarboxylic anhydride
- BICYCLO[2.2.2]OCTANE-2,3-DICARBOXYLICANHYDRIDE
- 4-Oxatricyclo[5.2.2.02,6]undecane-3,5-dione
- AKOS006345016
- 26843-47-0
- SY320557
- NCIOpen2_000426
- 4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione
- 4-oxa-tricyclo[5.2.2.02,6]undecane-3,5-dione
-
- Inchi: 1S/C10H12O3/c11-9-7-5-1-2-6(4-3-5)8(7)10(12)13-9/h5-8H,1-4H2
- InChI Key: BRHQMPOFCRGJCM-UHFFFAOYSA-N
- SMILES: O1C(C2C(C1=O)C1CCC2CC1)=O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.8
Experimental Properties
- Refractive Index: 1.569
- PSA: 43.37
4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309485-50mg |
4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 98% | 50mg |
¥ȂȬDzǝ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309485-100mg |
4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 98% | 100mg |
¥ƧƚȂœ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309485-250mg |
4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 98% | 250mg |
¥ůſſœ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309485-500mg |
4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 98% | 500mg |
¥ſœȬœŁ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309485-1g |
4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 98% | 1g |
¥ſƧǝDzȂ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309485-2.5g |
4-Oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 98% | 2.5g |
¥ȂœƧŁœ | 2023-07-25 | |
| Chemenu | CM465093-250mg |
BICYCLO[2.2.2]OCTANE-2,3-DICARBOXYLIC ANHYDRIDE |
26843-47-0 | 95%+ | 250mg |
$320 | 2024-07-28 | |
| Chemenu | CM465093-500mg |
BICYCLO[2.2.2]OCTANE-2,3-DICARBOXYLIC ANHYDRIDE |
26843-47-0 | 95%+ | 500mg |
$576 | 2024-07-28 | |
| Chemenu | CM465093-1g |
BICYCLO[2.2.2]OCTANE-2,3-DICARBOXYLIC ANHYDRIDE |
26843-47-0 | 95%+ | 1g |
$759 | 2024-07-28 | |
| Enamine | EN300-2009992-1g |
4-oxatricyclo[5.2.2.0,2,6]undecane-3,5-dione |
26843-47-0 | 95% | 1g |
$699.0 | 2023-09-16 |
4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
26843-47-0 (4-oxatricyclo5.2.2.0,2,6undecane-3,5-dione) Related Products
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